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Compound of Interest

Compound Name: 5-Bromo-2,4-dichloropyrimidine

Cat. No.: B017362

An In-depth Technical Guide to 5-Bromo-2,4-dichloropyrimidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2,4-dichloropyrimidine,
a key intermediate in the synthesis of a wide range of biologically active molecules. This

document details its chemical and physical properties, provides an experimental protocol for its
synthesis, and explores its applications in medicinal chemistry and agrochemical development.

Core Properties of 5-Bromo-2,4-dichloropyrimidine

5-Bromo-2,4-dichloropyrimidine is a halogenated pyrimidine derivative valued for its utility as
a versatile building block in organic synthesis.[1][2] Its reactivity, stemming from the presence
of two chlorine atoms and one bromine atom on the pyrimidine ring, allows for selective
functionalization, making it a valuable precursor in the development of pharmaceuticals and
other fine chemicals.[2]

Quantitative Data Summary

The key physical and chemical properties of 5-Bromo-2,4-dichloropyrimidine are
summarized in the table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b017362?utm_src=pdf-interest
https://www.benchchem.com/product/b017362?utm_src=pdf-body
https://www.benchchem.com/product/b017362?utm_src=pdf-body
https://www.benchchem.com/product/b017362?utm_src=pdf-body
https://www.benchchem.com/product/b017362?utm_src=pdf-body
https://www.chemimpex.com/products/31768
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-synthesis-applications-5-bromo-2-4-dichloropyrimidine-tb
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-synthesis-applications-5-bromo-2-4-dichloropyrimidine-tb
https://www.benchchem.com/product/b017362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula CaHBrCI2N2[1][3][4]

Molecular Weight 227.87 g/mol [1][3][4]
Appearance White solid or colorless liquid[1][5]
Melting Point 29-30 °C[1][6]

Boiling Point 128 °C at 15 mmHg[1][6]

Density 1.781 g/mL at 25 °C[6]

Refractive Index n20/D 1.603[6]

CAS Number 36082-50-5[1][4]

Synthesis of 5-Bromo-2,4-dichloropyrimidine

The synthesis of 5-Bromo-2,4-dichloropyrimidine is typically achieved through the
chlorination of 5-bromouracil.[2] A general experimental protocol is detailed below.

Experimental Protocol: Synthesis from 5-Bromouracil

This protocol outlines a common method for the synthesis of 5-Bromo-2,4-
dichloropyrimidine.[3][6]

Materials:

5-bromouracil

Phosphorus pentachloride (PCls)

1,1,2-Trichloroethane

Dichloromethane (DCM)

Anhydrous magnesium sulfate (MgSQOa)

Ice water
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Procedure:

In a reaction flask, combine 5-bromouracil (e.g., 6.0 g, 31.4 mmol) with phosphorus
pentachloride (e.g., 16.4 g, 87.9 mmol).[3]

Add 1,1,2-trichloroethane (e.g., 50 mL) as the solvent.[3]

Heat the reaction mixture to reflux. The mixture will transform from a suspension to a light
yellow, transparent solution.[3]

Monitor the reaction progress using thin-layer chromatography (TLC) until the 5-bromouracil
is completely consumed.[3]

Once the reaction is complete, cool the mixture to room temperature.|[3]

Carefully pour the reaction mixture into stirred ice water and continue stirring for 1 hour.[3]

Extract the aqueous phase with dichloromethane (3 x 50 mL).[3]

Combine the organic layers and dry over anhydrous magnesium sulfate.[3]

Remove the solvent by evaporation under reduced pressure to obtain the crude product as a
light yellow, transparent liquid.[3]

Purify the crude product by silica gel column chromatography to yield 5-Bromo-2,4-
dichloropyrimidine.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b017362#5-bromo-2-4-dichloropyrimidine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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